2-butoxy-N-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]benzamide

• Molecular Formula: C21H28N2O4
• Molecular Weight: 372.5 g/mol
• IUPAC Name: 2-butoxy-N-[2-(furan-2-yl)-2-morpholin-4-ylethyl]benzamide
• InChI: InChI=1S/C21H28N2O4/c1-2-3-12-26-19-8-5-4-7-17(19)21(24)22-16-18(20-9-6-13-27-20)23-10-14-25-15-11-23/h4-9,13,18H,2-3,10-12,14-16H2,1H3,(H,22,24)
• InChI Key: XJJAQAWKYYUNTH-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC=C1C(=O)NCC(C2=CC=CO2)N3CCOCC3

Description

2-butoxy-N-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]benzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a butoxy group, a furan ring, and a morpholine ring attached to a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-butoxy-N-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]benzamide typically involves the following steps:

Formation of the Intermediate: The initial step involves the preparation of 2-(furan-2-yl)-2-(morpholin-4-yl)ethanamine. This can be achieved through the reaction of furan-2-carbaldehyde with morpholine in the presence of a reducing agent.

Coupling Reaction: The intermediate is then coupled with 2-butoxybenzoyl chloride in the presence of a base such as triethylamine to form the final product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

2-butoxy-N-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]benzamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,3-dione derivatives.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The benzamide core can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst can be used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products Formed

Oxidation: Furan-2,3-dione derivatives.

Reduction: Amines.

Substitution: Substituted benzamides.

Scientific Research Applications

2-butoxy-N-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]benzamide has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may have potential as a bioactive compound with applications in drug discovery.

Medicine: Its structural features suggest it could be explored for therapeutic uses, particularly in targeting specific biological pathways.

Industry: It can be used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 2-butoxy-N-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]benzamide involves its interaction with specific molecular targets. The furan and morpholine rings may facilitate binding to enzymes or receptors, modulating their activity. The exact pathways and targets would depend on the specific application and require further research.

Comparison with Similar Compounds

Similar Compounds

2-Furan-2-yl-2-morpholin-4-yl-ethylamine: Shares the furan and morpholine rings but lacks the benzamide core.

2-butoxy-9-(2,6-difluorobenzyl)-N-(2-morpholin-4-ylethyl)-9H-purin-6-amine: Contains a similar morpholine ring but has a different core structure.

Uniqueness

2-butoxy-N-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]benzamide is unique due to the combination of its butoxy group, furan ring, and morpholine ring attached to a benzamide core. This unique structure may confer specific properties and reactivity that are not observed in similar compounds.